1. Home
  2. Product
  3. Inhibitors
  4. [(2S)-3-Carboxy-2-(4-chlorophenyl)propyl]azanium;chloride
[(2S)-3-Carboxy-2-(4-chlorophenyl)propyl]azanium;chloride [(2S)-3-Carboxy-2-(4-chlorophenyl)propyl]azanium;chloride Less active enantiomer of baclofen; High Quality Biochemicals for Research Uses
Brand Name: Vulcanchem
CAS No.: 63701-56-4
VCID: VC0005971
InChI: InChI=1S/C10H12ClNO2.ClH/c11-9-3-1-7(2-4-9)8(6-12)5-10(13)14;/h1-4,8H,5-6,12H2,(H,13,14);1H/t8-;/m1./s1
SMILES: C1=CC(=CC=C1C(CC(=O)O)C[NH3+])Cl.[Cl-]
Molecular Formula: C10H13Cl2NO2
Molecular Weight: 250.12 g/mol

[(2S)-3-Carboxy-2-(4-chlorophenyl)propyl]azanium;chloride

CAS No.: 63701-56-4

Inhibitors

VCID: VC0005971

Molecular Formula: C10H13Cl2NO2

Molecular Weight: 250.12 g/mol

[(2S)-3-Carboxy-2-(4-chlorophenyl)propyl]azanium;chloride - 63701-56-4

CAS No. 63701-56-4
Product Name [(2S)-3-Carboxy-2-(4-chlorophenyl)propyl]azanium;chloride
Molecular Formula C10H13Cl2NO2
Molecular Weight 250.12 g/mol
IUPAC Name [(2S)-3-carboxy-2-(4-chlorophenyl)propyl]azanium;chloride
Standard InChI InChI=1S/C10H12ClNO2.ClH/c11-9-3-1-7(2-4-9)8(6-12)5-10(13)14;/h1-4,8H,5-6,12H2,(H,13,14);1H/t8-;/m1./s1
Standard InChIKey WMNUVYYLMCMHLU-DDWIOCJRSA-N
Isomeric SMILES C1=CC(=CC=C1[C@H](CC(=O)O)C[NH3+])Cl.[Cl-]
SMILES C1=CC(=CC=C1C(CC(=O)O)C[NH3+])Cl.[Cl-]
Canonical SMILES C1=CC(=CC=C1C(CC(=O)O)C[NH3+])Cl.[Cl-]
Description Less active enantiomer of baclofen; High Quality Biochemicals for Research Uses
Synonyms S(–)-beta-(Aminomethyl)-4-chlorobenzenepropanoic acid hydrochloride
PubChem Compound 11276748
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19